(3-Bromophenyl)(2,2-difluorocyclopropyl)methanone

• IUPAC Name: (3-bromophenyl)-(2,2-difluorocyclopropyl)methanone
• InChI: InChI=1S/C10H7BrF2O/c11-7-3-1-2-6(4-7)9(14)8-5-10(8,12)13/h1-4,8H,5H2
• InChI Key: CKDMRHRZRRVJBZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(F)F)C(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C10H7BrF2O
• Molecular Weight: 261.06 g/mol

Description

(3-Bromophenyl)(2,2-difluorocyclopropyl)methanone, also known as 3-BP-2,2-DFCPM, is an organofluorine compound with a variety of applications in scientific research. It is used as a synthetic intermediate in organic synthesis, as a reagent in organic synthesis, and in materials science. It is also used as a catalyst in the synthesis of other compounds. This compound has been extensively studied in recent years due to its potential applications in the fields of medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis and antioxidant properties of various bromophenol derivatives, including their in vitro antioxidant activities, were explored through reactions such as bromination and demethylation. These compounds showed effective antioxidant power, indicating their potential as promising molecules for antioxidant applications (Çetinkaya et al., 2012).
• Another study detailed the synthesis of "(5-bromo-2-hydroxyphenyl)(phenyl)methanone" and its crystal structure, highlighting the importance of structural analysis in understanding the properties of such compounds (Kuang Xin-mou, 2009).

Bioactivity

Antioxidant Properties

• Research on bromophenol derivatives synthesized from bis(3,4-dimethoxyphenyl)methanone revealed significant antioxidant and radical scavenging activities. These findings suggest the therapeutic potential of these compounds as antioxidants (Balaydın et al., 2010).

Antimicrobial and Antifungal Activities

• Bromophenols derived from marine algae showed notable antimicrobial properties, particularly against bacteria, showcasing their potential as natural antibacterial agents (Xu et al., 2003).
• A series of substituted benzimidazoles, including (2-bromophenyl)-[2-(substituted phenyl)-benzoimidazol-1-yl]-methanone analogues, were synthesized and evaluated for their antimicrobial and antiviral potential. While not effective against tested bacterial strains, some compounds showed activity against fungal strains, indicating their possible development as antifungal agents (Sharma et al., 2009).

Antitumor Activity

• The naphthyridine derivative, 3u, displayed anticancer activity in human malignant melanoma cell lines, inducing necroptosis at low concentrations and apoptosis at high concentrations. This suggests its potential as a chemical substance for melanoma treatment (Kong et al., 2018).